Cas no 56425-84-4 (2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one)

• Product Name: 2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one
• CAS No: 56425-84-4
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD06412566
• CID: 56954
• PubChem ID: 91852
• Update Time: 2025-11-02

2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1(4-trifluoromethoxyphenyl)propan-1-one
• 4-Trifluoromethoxy isobutyrophenone
• 2-Methyl-1-[4-(trifluoromethoxy)phenyl]propan-1-one
• 2-Methyl-1-[4-Trifluoromethoxyphenyl]propan-1-One
• 2-Methyl-1[4-(Trifluoromethoxy)phenyl] Propan-1-one
• 2-methyl-1-(4-trifluoromethoxyphenyl)-1-propanone
• 4-Trifluoromethoxy-isobutylrophenone
• 1-PROPANONE, 2-METHYL-1-[4-(TRIFLUOROMETHOXY)PHENYL]-
• α-Methyl-4'-trifluoromethoxypropiophenone
• 2-Methyl-1[4-(trifluoromethoxy)phenyl] propane-1-one
• 4-Trifluoromethoxyisobutyrophenone/2-Methyl-1-[4-(trifluoromethoxy)phenyl]propan-1-one
• C11-H11-F3-O2
• W-105516
• SCHEMBL10935565
• AS-13220
• 2-Methyl-1-(4-trifluoromethoxy-phenyl)-propan-1-one
• EINECS 260-171-4
• 2-Methyl-1[4-(trifluoromethoxy)phenyl]propan-1-one
• 2-Methyl-1-[4-(trifluoromethoxy)phenyl]-1-propanone
• AC-1907
• C11H11F3O2
• alpha-Methyl-4'-trifluoromethoxypropiophenone
• 1-Propanone, 2-methyl-1-(4-(trifluoromethoxy)phenyl)-
• MFCD06412566
• DTXSID00204985
• FT-0646333
• LRLLMOWTLDDQIW-UHFFFAOYSA-N
• 2-Methyl-1-(4-trifluoromethoxyphenyl)- 1-propanone
• 2-methyl-1-(4-(trifluoromethoxy)phenyl)propan-1-one;2-Methyl-1-(4-trifluoromethoxyphenyl)-1-propanone
• CS-0084801
• A8092
• 2-Methyl-1-(4-trifluoromethoxyphenyl)propan-1-one
• AKOS015841790
• 56425-84-4
• 2-Methyl-1-(4-(trifluoromethoxy)phenyl)propan-1-one
• NS00053811
• 2-Methyl-1-(4-trifluoromethoxyphenyl)-1-propanone; 4-Trifluoromethoxy-isobutylrophenone
• DB-080757
• 2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one

• MDL： MFCD06412566
• Inchi： 1S/C11H11F3O2/c1-7(2)10(15)8-3-5-9(6-4-8)16-11(12,13)14/h3-7H,1-2H3
• InChI Key： LRLLMOWTLDDQIW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC(F)(F)F)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 232.07100
• Monoisotopic Mass: 232.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.192
• Melting Point: 17 ºC
• Boiling Point: 233 ºC
• Flash Point: 100.5°C
• Refractive Index: 1.453
• PSA: 26.30000
• LogP: 3.42390

2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one

2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one (CAS No. 56425-84-4): Properties, Applications, and Market Insights

2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one (CAS No. 56425-84-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoromethoxy-substituted ketone is known for its unique structural features, which make it valuable in the synthesis of bioactive molecules. The presence of the trifluoromethoxy group enhances its lipophilicity and metabolic stability, properties highly sought after in drug discovery.

The compound's molecular formula is C₁₁H₁₁F₃O₂, with a molecular weight of 232.20 g/mol. Its chemical structure consists of a propan-1-one backbone substituted with a methyl group at the 2-position and a 4-(trifluoromethoxy)phenyl moiety at the 1-position. This configuration contributes to its reactivity and versatility in organic synthesis. Researchers often explore 2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one as a building block for more complex molecules, particularly in the development of fluorinated pharmaceuticals.

One of the most notable applications of CAS 56425-84-4 is in the field of medicinal chemistry. Fluorinated compounds are increasingly important in drug design due to their ability to improve pharmacokinetic properties. The trifluoromethoxy group in this compound is particularly valuable for enhancing binding affinity and selectivity in target interactions. Recent studies have highlighted its potential in the synthesis of central nervous system (CNS) drugs, where fluorinated motifs are often used to optimize blood-brain barrier penetration.

In agrochemical research, 2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one serves as a key intermediate for the development of novel pesticides and herbicides. The trifluoromethoxy substitution is known to improve the biological activity of agrochemicals, making them more effective at lower doses. This aligns with the growing demand for environmentally friendly crop protection solutions, a major trend in modern agriculture.

The synthesis of 56425-84-4 typically involves Friedel-Crafts acylation reactions, where 4-(trifluoromethoxy)benzene is acylated with 2-methylpropionyl chloride. Recent advancements in green chemistry have led to more sustainable production methods, such as using recyclable catalysts or solvent-free conditions. These innovations address the pharmaceutical industry's push toward sustainable manufacturing practices, a topic of significant interest among researchers and investors alike.

Market analysis indicates growing demand for fluorinated building blocks like 2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one. The global market for fluorine-containing pharmaceuticals is projected to expand significantly, driven by the increasing prevalence of chronic diseases and the need for more effective treatments. Additionally, the agrochemical sector continues to seek innovative fluorinated active ingredients to address evolving pest resistance challenges.

From a regulatory perspective, CAS 56425-84-4 is subject to standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory safety measures should always be followed when working with this compound. Researchers should consult relevant chemical safety data sheets (SDS) for specific handling instructions.

Recent publications have explored novel derivatives of 2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one, particularly in the context of kinase inhibitor development and antimicrobial agents. The compound's versatility makes it an attractive starting point for structure-activity relationship (SAR) studies. These research directions align with current industry priorities, such as addressing antibiotic resistance and developing targeted cancer therapies.

For procurement specialists and researchers seeking 56425-84-4, it's important to note that the compound is typically available through specialized fine chemical suppliers. Pricing and availability may vary depending on purity requirements and order quantities. Many suppliers now offer custom synthesis services to meet specific research needs, reflecting the growing trend toward personalized chemical solutions in drug discovery.

In conclusion, 2-Methyl-1-4-(trifluoromethoxy)phenylpropan-1-one (CAS No. 56425-84-4) represents an important fluorinated building block with wide-ranging applications in pharmaceutical and agrochemical research. Its unique structural features and synthetic versatility continue to make it valuable in the development of novel bioactive compounds. As research into fluorine chemistry advances, this compound is likely to maintain its significance in medicinal and agricultural innovation.